Cas no 15803-27-7 (Ethyl 4,5-dimethyl-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 4,5-dimethyl-1H-pyrazole-3-carboxylate
• CAS No: 15803-27-7
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD24387107
• CID: 1028897
• PubChem ID: 15717592
• Update Time: 2025-07-29

Ethyl 4,5-dimethyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,5-dimethyl-1H-pyrazole-3-carboxylate
• DS-5710
• 15803-27-7
• Ethyl 3,4-dimethyl-1H-pyrazole-5-carboxylate
• SCHEMBL19158730
• ethyl4,5-diMethyl-1H-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 4,5-dimethyl-, ethyl ester
• AKOS022171485
• Ethyl 4,5-Dimethylpyrazole-3-carboxylate
• DTXSID20577320
• MFCD24387107
• O11766
• SY046103
• O11786
• CS-0045364
• DB-360421

• MDL： MFCD24387107
• Inchi： 1S/C8H12N2O2/c1-4-12-8(11)7-5(2)6(3)9-10-7/h4H2,1-3H3,(H,9,10)
• InChI Key： NFKJSKVAOLQEDS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C)=C(C)NN=1)=O

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives